Cas no 105728-52-7 (Butanoic acid, 4-(2-chloro-3-formyl-4-nitrophenoxy)-)

• Product Name: Butanoic acid, 4-(2-chloro-3-formyl-4-nitrophenoxy)-
• CAS No: 105728-52-7
• MF: C₁₁H₁₀ClNO₆
• MW: 287.653202533722
• CID: 1160263
• Update Time: 2024-07-26

Butanoic acid, 4-(2-chloro-3-formyl-4-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(2-chloro-3-formyl-4-nitrophenoxy)-

• Inchi： 1S/C11H10ClNO6/c12-11-7(6-14)8(13(17)18)3-4-9(11)19-5-1-2-10(15)16/h3-4,6H,1-2,5H2,(H,15,16)
• InChI Key： BJLGQVBTKHZOFY-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCOC1=CC=C([N+]([O-])=O)C(C=O)=C1Cl

Computed Properties

• Exact Mass: 287.0197

Experimental Properties

• Density: 1.490±0.06 g/cm3(Predicted)
• Melting Point: 128-129 °C
• Boiling Point: 537.9±50.0 °C(Predicted)
• PSA: 106.74
• pka: 4.50±0.10(Predicted)